Ethyl 1-tetrahydro-2H-pyran-4-yl-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(oxan-4-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-2-17-13(15)11-4-3-7-14(10-11)12-5-8-16-9-6-12/h11-12H,2-10H2,1H3
• InChI Key: MCOUFMSJEJHYRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2CCOCC2
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

Ethyl 1-tetrahydro-2H-pyran-4-yl-3-piperidinecarboxylate, hereafter referred to as ETPPC, is a synthetic compound with a wide range of applications in scientific research. It is a versatile molecule that can be used as a building block in organic synthesis and in the development of pharmaceuticals. ETPPC has been used in a variety of scientific applications, such as in the study of biochemical and physiological processes, and in the development of lab experiments.

Scientific Research Applications

ETPPC has been used in a variety of scientific research applications. It has been used as a building block in organic synthesis and in the development of pharmaceuticals. It has also been used in the study of biochemical and physiological processes, such as the metabolism of fatty acids, the regulation of gene expression, and the production of hormones. In addition, ETPPC has been used in the development of lab experiments, such as the determination of enzyme activity and the study of enzyme inhibition.

Mechanism of Action

The mechanism of action of ETPPC is not yet fully understood. However, it is known that ETPPC can interact with a variety of proteins and enzymes in the body, which can lead to changes in biochemical and physiological processes. For example, ETPPC has been found to interact with fatty acid-binding proteins, which can lead to changes in the metabolism of fatty acids. In addition, ETPPC has been found to interact with transcription factors, which can lead to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of ETPPC are not yet fully understood. However, it is known that ETPPC can interact with a variety of proteins and enzymes in the body, which can lead to changes in biochemical and physiological processes. For example, ETPPC has been found to interact with fatty acid-binding proteins, which can lead to changes in the metabolism of fatty acids. In addition, ETPPC has been found to interact with transcription factors, which can lead to changes in gene expression. Furthermore, ETPPC has been found to interact with enzymes involved in the synthesis of hormones, which can lead to changes in hormone production.

Advantages and Limitations for Lab Experiments

ETPPC has several advantages for use in lab experiments. It is a relatively stable compound, which makes it suitable for long-term storage and use in experiments. In addition, it is relatively inexpensive and easy to synthesize, which makes it ideal for use in experiments. However, ETPPC also has some limitations. It is a relatively large molecule, which can make it difficult to work with in some experiments. In addition, it is not very soluble in water, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of ETPPC in scientific research. One potential direction is the use of ETPPC in drug development. ETPPC could be used as a building block in the synthesis of new drugs, or as a tool to study the effects of existing drugs. Another potential direction is the use of ETPPC in the study of biochemical and physiological processes. ETPPC could be used to study the interactions between proteins and enzymes, or to study the effects of drugs on biochemical and physiological processes. Finally, ETPPC could be used in the development of lab experiments, such as the determination of enzyme activity or the study of enzyme inhibition.